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Compound of Interest

Compound Name: 6-Chloro-5-nitroisatin
Cat. No.: B8794836
Get Quote
\ J

Technical Whitepaper: Operational Safety and Synthetic Utility of 6-Chloro-5-nitro-1H-indole-
2,3-dione

Part 1: Executive Summary & Chemical Profile

6-Chloro-5-nitro-1H-indole-2,3-dione (commonly referred to as 6-Chloro-5-nitroisatin) is a
privileged scaffold in medicinal chemistry.[1] It serves as a critical intermediate in the synthesis
of spiro-oxindoles, Schiff bases, and peptide mimetics targeting kinases (e.g., CDK2) and viral
proteases.[1]

This guide synthesizes safety data, handling protocols, and reactivity profiles to support
researchers in the safe utilization of this compound. Unlike standard isatin, the presence of the
electron-withdrawing nitro group at C5 and the lipophilic chloro group at C6 significantly alters
its electrophilicity and biological permeability.[1]

Physicochemical Properties Table
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Property Value | Description Note
Molecular Formula CsH3CIN20a4
Molecular Weight 226.57 g/mol
Yellow to Orange Crystalline o o
Appearance Characteristic of nitro-isatins
Powder
Solubility DMSO, DMF, hot Ethanol Poor solubility in water/ether

_ Experimental verification via
) ) Predicted: >240°C
Melting Point N DSC recommended before
(Decomposition) )
scaling.[1]

More acidic than isatin due to

Acidity (pKa) ~9.5 (N-H proton) ENO
= 2

Part 2: Hazard Identification & Toxicology (GHS
Standards)

Note: While a dedicated regulatory SDS is rare for this specific isomer, the following
classification is derived from the structure-activity relationship (SAR) of the 5-nitroisatin class
and 6-chloro analogs.

GHS Classification

Signal Word:WARNING
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Hazard Class Category Hazard Statement Code

- Harmful if swallowed.
Acute Toxicity (Oral) 4 o H302

. . Causes skin irritation.
Skin Irritation 2 H315

[2]

o Causes serious eye
Eye Irritation 2A o H319
irritation.

May cause respiratory
STOT - SE 3 o H335
irritation.[1][2]

Germ Cell Suspected of causing
o 2 ) H341
Mutagenicity genetic defects.

Toxicological Insights (Mechanism of Action)[1][2]

» Respiratory Sensitization: The micro-crystalline nature of nitro-isatins generates fine dust.[1]
Inhalation can trigger acute inflammation of the bronchial mucosa.[1]

o Mutagenic Potential: The nitro group (-NO2) is a structural alert for genotoxicity.[1] Metabolic
reduction of the nitro group can generate hydroxylamines, which may interact with DNA.
Strict containment is required.[1]

o Reactivity Risks: The C3 carbonyl is highly electrophilic.[1] Upon contact with mucosal
membranes (nucleophiles), it can form covalent Schiff base adducts with proteins, leading to

contact dermatitis or tissue damage.

Part 3: Strategic Handling & Storage Protocols
Engineering Controls & PPE

Standard "lab safety" is insufficient.[1] The potential mutagenicity requires an elevated

biosafety approach.[1]

¢ Respiratory: N95 minimum; P100/HEPA respirator recommended if handling open powder
outside a fume hood (not advised).[1]
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» Dermal:Double-gloving is mandatory.[1]
o Inner Layer: Latex or Nitrile (inspection white).[1]

o Quter Layer: Thick Nitrile (>0.11 mm) or Neoprene.[1] Nitro-aromatics can permeate thin
latex.[1]

o Containment: All weighing must occur within a certified chemical fume hood or a powder
containment balance enclosure.[1]

Storage & Stability

o Temperature: Store at 2—8°C (Refrigerated).

o Atmosphere: Hygroscopic.[1] Store under inert gas (Argon/Nitrogen) to prevent hydrolysis of
the amide bond.

o Incompatibilities: Strong bases (induces ring opening to isatinates), strong reducing agents
(reduces —NO2z to —NH3z), and oxidative stressors.

Safety Decision Matrix (Workflow)
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Handling 6-Chloro-5-nitroisatin

Check Physical State
(Powder vs. Solution)

Solid / Powder Solvated (DMSO/DMF)

Absorption Risk
Engineering Control: PPE: Double Nitrile Gloves
Fume Hood REQUIRED + Safety Goggles
Weighing/Transfer: Reaction Setup:
Use Anti-static Spatula Add Reagents to Isatin

Disposal:

Segregate as Halogenated
Organic Waste

Click to download full resolution via product page
Figure 1: Operational workflow for minimizing exposure risks during handling.

Part 4: Synthetic Utility & Reactivity Profile

The 6-chloro-5-nitroisatin scaffold is chemically distinct due to the "Push-Pull" electronic
effects.[1]

e C3-Carbonyl Electrophilicity: The 5-nitro group withdraws electron density from the aromatic
ring, making the C3 carbonyl significantly more reactive toward nucleophiles (amines,
hydrazines) than unsubstituted isatin.[1] This is ideal for Schiff base formation.
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e N1-Acidity: The electron-withdrawing nature of the core renders the N-H proton more acidic
(pKa ~9.5), facilitating N-alkylation under mild basic conditions (e.g., K2CO3/DMF).[1]

e C6-Chlorine Stability: The chlorine atom is generally stable but can undergo Suzuki-Miyaura
coupling under specific palladium-catalyzed conditions, allowing for bi-aryl expansion.[1]

Standard Protocol: Schiff Base Synthesis (Imine
Formation)

Target: Synthesis of thiosemicarbazones (Antiviral motif)[1]

e Solvent System: Dissolve 1.0 eq of 6-Chloro-5-nitroisatin in hot Ethanol (or
Methanol/Acetic Acid 9:1).

o Reagent Addition: Add 1.0-1.1 eq of the thiosemicarbazide/amine.
» Catalysis: Add catalytic Glacial Acetic Acid (2—3 drops).
o Reflux: Heat to reflux for 3—6 hours. Monitor via TLC (Mobile phase: CHCIs:MeOH 95:5).[1]

o Workup: Cool to RT. The product usually precipitates as a bright yellow/orange solid.[1] Filter
and wash with cold ethanol.[1]

Reactivity Pathway Diagram
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Primary Amines /

Hydrazines (R-NH2) \_> Condensation 3-Imino Derivatives

C3 Reactivity (Schiff Base) (CUEREIOTTIIS)

N-Alkylation N1-Substituted Isatins
(SN2) (Antivirals)

6-Chloro-5-nitroisatin
(Electrophilic Core)

N1 Reactivity

Base (K2CO3) +
Alkyl Halide (R-X)

Nitro Reduction 5-Amino-6-chloroisatin

/ (Fluorescent Probes)
SnCI2 / HCl or

H2, Pd/C

Click to download full resolution via product page
Figure 2: Synthetic divergence map highlighting the three primary vectors of modification.[1]

Part 5: Emergency Response & Waste Management
First Aid Measures

* Eye Contact: Immediately flush with saline/water for 15 minutes.[1] The nitro group increases
corneal damage risk.[1] Seek ophthalmologist evaluation.

¢ Skin Contact: Wash with soap and water.[1][2] Do not use ethanol (increases skin
absorption).[1]

¢ Inhalation: Move to fresh air. If wheezing occurs, administer oxygen.

Spill Cleanup

¢ Evacuate: Clear the immediate area.
o PPE: Don N95 respirator and double gloves.[1]

e Method: Do not dry sweep (dust explosion risk).[1] Wet the powder with an inert solvent
(e.g., heptane) or use a HEPA vacuum.
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o Decontamination: Wipe surface with 10% NaOH (destroys the isatin ring) followed by water.

[1]

Disposal

o Code: Halogenated Organic Waste.

o Protocol: Dissolve in a combustible solvent and incinerate in a chemical incinerator equipped
with an afterburner and scrubber (to neutralize NOx and HCI gases).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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